Cas no 1375065-78-3 (Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate)

• Product Name: Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate
• CAS No: 1375065-78-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD22495452
• CID: 2169390
• PubChem ID: 122714675
• Update Time: 2025-06-11

Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate
• propan-2-yl 4-(1-cyanoethyl)piperidine-1-carboxylate
• W17544
• CS-0059738
• 1375065-78-3
• AKOS027470332
• DB-254981
• Isopropyl4-(1-cyanoethyl)piperidine-1-carboxylate
• MFCD22495452
• AS-68543

• MDL： MFCD22495452
• Inchi： 1S/C12H20N2O2/c1-9(2)16-12(15)14-6-4-11(5-7-14)10(3)8-13/h9-11H,4-7H2,1-3H3
• InChI Key： FZISNKBZUBQJMD-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CCC(C(C#N)C)CC1)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 1.9

Additional information on Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate

Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate: A Comprehensive Overview

Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate (CAS No. 1375065-78-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a detailed overview of its chemical structure, synthesis methods, pharmacological properties, and recent research advancements, highlighting its importance in the field of medicinal chemistry.

Chemical Structure and Properties: Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate is a complex organic molecule characterized by its piperidine ring and cyanoethyl group. The compound's molecular formula is C₁₃H₂₀N₂O₂, and it has a molecular weight of approximately 236.30 g/mol. The presence of the cyano group imparts unique chemical reactivity and stability, making it an attractive candidate for various synthetic transformations.

Synthesis Methods: Several synthetic routes have been developed to produce Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate. One common method involves the reaction of piperidine with isocyanatoethyl cyanide followed by esterification with isopropanol. Another approach utilizes the coupling of 4-piperidinecarboxylic acid with cyanacetic acid and subsequent esterification. These methods offer high yields and purity, making them suitable for large-scale production.

Pharmacological Properties: Recent studies have shown that Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate exhibits promising pharmacological activities. It has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery. Specifically, the compound has demonstrated selective binding to certain GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents.

Clinical Applications: The pharmacological properties of Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate have sparked interest in its potential clinical applications. Preclinical studies have indicated that it may have therapeutic benefits in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, the compound has shown promise in pain management and anti-inflammatory treatments, making it a valuable candidate for further clinical trials.

Recent Research Advancements: Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate. A recent study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate specific GPCRs involved in neurodegenerative diseases. The findings suggest that it could serve as a template for designing more potent and selective drugs.

Safety and Toxicology: While Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate shows promise in various applications, safety and toxicology assessments are crucial for its development as a therapeutic agent. Preliminary studies indicate that the compound has low toxicity at therapeutic doses, but further investigations are needed to ensure its safety profile in humans.

Conclusion: In summary, Isopropyl 4-(1-cyanoethyl)piperidine-1-carboxylate (CAS No. 1375065-78-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, pharmacological properties, and promising clinical applications make it an exciting area of research. As ongoing studies continue to unravel its full potential, this compound may play a pivotal role in the development of novel therapeutic agents for various diseases.